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Compound of Interest

Compound Name: Dienestrol-d2

Cat. No.: B12380176 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dienestrol-d2 is a deuterated form of Dienestrol, a synthetic, non-steroidal estrogen. As a

stable isotope-labeled internal standard, Dienestrol-d2 is a critical tool in pharmacokinetic and

metabolic studies, enabling precise quantification of Dienestrol in biological matrices. This

technical guide provides an in-depth overview of the chemical properties and stability of

Dienestrol-d2, with comparative data for Dienestrol where information on the deuterated form

is limited. This document is intended to support researchers, scientists, and drug development

professionals in their work with this compound.

Chemical Properties
The fundamental chemical properties of Dienestrol-d2 are summarized in the table below. For

comparative purposes, the properties of the non-deuterated Dienestrol are also provided. It is

important to note the difference in melting points, which is attributed to the different isomeric

forms of the compounds presented.
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Property Dienestrol-d2 (Z,Z-isomer)
Dienestrol (presumed E,E-
isomer)

Molecular Formula C₁₈H₁₆D₂O₂ C₁₈H₁₈O₂[1]

Molecular Weight 268.35 g/mol 266.33 g/mol [1]

CAS Number 1346606-45-8 84-17-3[1]

Appearance White to Pale Orange Solid

Colorless or white, needle-like

crystals or a white, crystalline

powder.

Melting Point 183 °C[2] 227-234 °C[1][3][4]

Solubility
Data not available. Expected

to be similar to Dienestrol.

Practically insoluble in water;

soluble in alcohol, methanol,

ether, acetone, and propylene

glycol; soluble in chloroform

and aqueous solutions of alkali

hydroxides. Soluble in

vegetable oils upon warming.

pKa
Data not available. Expected

to be similar to Dienestrol.
Data not available.

Stability and Storage
Proper storage and handling are crucial to maintain the integrity of Dienestrol-d2.

Recommended Storage: Dienestrol-d2 should be stored at 2-8°C in a refrigerator.

Light Sensitivity: The parent compound, Dienestrol, is known to be sensitive to light. Therefore,

it is recommended to protect Dienestrol-d2 from light to prevent potential degradation.

Stability Profile: While specific forced degradation studies on Dienestrol-d2 are not readily

available in the public domain, the stability of the parent compound, Dienestrol, provides some

insight. As a phenolic compound, it may be susceptible to oxidation. Hydrolytic degradation is

less likely given its structure.
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Experimental Protocols
General Protocol for a Forced Degradation Study
Forced degradation studies are essential for understanding the intrinsic stability of a drug

substance and for developing stability-indicating analytical methods.[5][6] A general protocol to

assess the stability of Dienestrol-d2 would involve subjecting it to stress conditions as outlined

by the International Council for Harmonisation (ICH) guidelines.

Objective: To identify potential degradation products and pathways for Dienestrol-d2.

Methodology:

Sample Preparation: Prepare solutions of Dienestrol-d2 in a suitable solvent (e.g., methanol

or acetonitrile) at a known concentration.

Stress Conditions:

Acid Hydrolysis: Treat the sample solution with 0.1 N HCl at 60°C for a specified period.

Base Hydrolysis: Treat the sample solution with 0.1 N NaOH at 60°C for a specified

period.

Oxidative Degradation: Treat the sample solution with 3% H₂O₂ at room temperature for a

specified period.

Thermal Degradation: Expose a solid sample of Dienestrol-d2 to dry heat at a

temperature above its recommended storage temperature (e.g., 80°C) for a specified

period.

Photodegradation: Expose a solution and a solid sample of Dienestrol-d2 to light

providing an overall illumination of not less than 1.2 million lux hours and an integrated

near ultraviolet energy of not less than 200 watt hours/square meter.

Sample Analysis: Analyze the stressed samples at appropriate time points using a stability-

indicating HPLC method, as described below.
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Peak Purity Analysis: Employ a photodiode array (PDA) detector to assess the peak purity of

the main component and any degradation products.

Mass Balance: Calculate the mass balance to ensure that all degradation products have

been accounted for.

Stability-Indicating HPLC Method
A high-performance liquid chromatography (HPLC) method is the standard for analyzing

Dienestrol and its related compounds. While a specific method for Dienestrol-d2 is not

published, a method for Dienestrol can be adapted.

Instrumentation:

HPLC system with a UV or PDA detector.

Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm).

Mobile Phase: A gradient of acetonitrile and water or methanol and water is commonly used for

the separation of estrogens.

Detection: UV detection at a wavelength of approximately 230 nm.

Procedure:

Prepare standard solutions of Dienestrol-d2 and the samples from the forced degradation

study.

Inject the samples into the HPLC system.

Monitor the chromatograms for the appearance of new peaks corresponding to degradation

products.

The method should be validated for specificity, linearity, accuracy, precision, and robustness

according to ICH guidelines.

Signaling Pathway
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Dienestrol, and by extension Dienestrol-d2, exerts its biological effects by acting as an agonist

of the estrogen receptors (ERα and ERβ). The binding of Dienestrol to these receptors initiates

a cascade of molecular events that ultimately lead to changes in gene expression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12380176#dienestrol-d2-chemical-properties-and-
stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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